3-[(4-Acetylpiperazin-1-yl)methyl]benzonitrile

• IUPAC Name: 3-[(4-acetylpiperazin-1-yl)methyl]benzonitrile
• InChI: InChI=1S/C14H17N3O/c1-12(18)17-7-5-16(6-8-17)11-14-4-2-3-13(9-14)10-15/h2-4,9H,5-8,11H2,1H3
• InChI Key: DEPMPMINILDFAF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)CC2=CC(=CC=C2)C#N
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol

Description

3-[(4-Acetylpiperazin-1-yl)methyl]benzonitrile, also known as ABT-594, is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in the field of pain management. ABT-594 is a potent analgesic that has been shown to be effective in treating chronic pain conditions, such as neuropathic pain and cancer pain.

Scientific Research Applications

3-[(4-Acetylpiperazin-1-yl)methyl]benzonitrile has been the subject of extensive scientific research due to its potential applications in the field of pain management. It has been shown to be effective in treating chronic pain conditions, such as neuropathic pain and cancer pain, without causing the side effects associated with traditional opioid medications. 3-[(4-Acetylpiperazin-1-yl)methyl]benzonitrile has also been shown to have potential applications in the treatment of nicotine addiction and depression.

Mechanism of Action

3-[(4-Acetylpiperazin-1-yl)methyl]benzonitrile acts as a potent agonist of the nicotinic acetylcholine receptor (nAChR) subtype α3β4. This receptor is found in high concentrations in the dorsal root ganglia, which are involved in the transmission of pain signals. Activation of this receptor leads to the release of neurotransmitters, such as dopamine and serotonin, which are involved in the modulation of pain perception.
Biochemical and Physiological Effects:
3-[(4-Acetylpiperazin-1-yl)methyl]benzonitrile has been shown to produce potent analgesic effects in both animal models and human clinical trials. It has also been shown to have a low potential for abuse and dependence, unlike traditional opioid medications. 3-[(4-Acetylpiperazin-1-yl)methyl]benzonitrile has been shown to have a rapid onset of action, with peak effects observed within 10 to 15 minutes of administration.

Advantages and Limitations for Lab Experiments

One advantage of 3-[(4-Acetylpiperazin-1-yl)methyl]benzonitrile is its potency and selectivity for the α3β4 nAChR subtype, which allows for more precise targeting of pain pathways. However, 3-[(4-Acetylpiperazin-1-yl)methyl]benzonitrile has a short half-life, which may limit its usefulness in some experimental settings. Additionally, 3-[(4-Acetylpiperazin-1-yl)methyl]benzonitrile is a synthetic compound, which may limit its availability and increase its cost compared to natural compounds.

Future Directions

There are several potential future directions for research on 3-[(4-Acetylpiperazin-1-yl)methyl]benzonitrile. One area of interest is the development of more potent and selective compounds that target the α3β4 nAChR subtype. Another area of interest is the investigation of the potential applications of 3-[(4-Acetylpiperazin-1-yl)methyl]benzonitrile in the treatment of other conditions, such as depression and nicotine addiction. Additionally, further research is needed to better understand the mechanisms underlying the analgesic effects of 3-[(4-Acetylpiperazin-1-yl)methyl]benzonitrile and to optimize its dosing and administration.

Synthesis Methods

The synthesis of 3-[(4-Acetylpiperazin-1-yl)methyl]benzonitrile involves several steps, starting with the reaction of 4-cyanobenzaldehyde with 4-acetylpiperazine to form 3-(4-acetylpiperazin-1-yl)benzaldehyde. This intermediate is then reacted with sodium triacetoxyborohydride to form 3-(4-acetylpiperazin-1-yl)benzyl alcohol. Finally, the alcohol is reacted with trifluoroacetic anhydride to form 3-[(4-Acetylpiperazin-1-yl)methyl]benzonitrile.